Cas no 2680811-26-9 (3-[(Tert-butoxy)carbonyl]-3-methylpyrrolidine-1-carboxylic acid)

• Product Name: 3-[(Tert-butoxy)carbonyl]-3-methylpyrrolidine-1-carboxylic acid
• CAS No: 2680811-26-9
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 6479297
• PubChem ID: 165913575
• Update Time: 2025-06-08

3-[(Tert-butoxy)carbonyl]-3-methylpyrrolidine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(tert-butoxy)carbonyl]-3-methylpyrrolidine-1-carboxylic acid
• 2680811-26-9
• EN300-28275349
• 3-[(Tert-butoxy)carbonyl]-3-methylpyrrolidine-1-carboxylic acid

• Inchi： 1S/C11H19NO4/c1-10(2,3)16-8(13)11(4)5-6-12(7-11)9(14)15/h5-7H2,1-4H3,(H,14,15)
• InChI Key： TYDCOKGBUJUDSE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(C)CN(C(=O)O)CC1)=O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-[(Tert-butoxy)carbonyl]-3-methylpyrrolidine-1-carboxylic acid

Comprehensive Overview of 3-[(Tert-butoxy)carbonyl]-3-methylpyrrolidine-1-carboxylic acid (CAS No. 2680811-26-9)

3-[(Tert-butoxy)carbonyl]-3-methylpyrrolidine-1-carboxylic acid (CAS No. 2680811-26-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of pyrrolidine derivatives, which are increasingly sought after due to their versatility in drug discovery and development. The presence of both tert-butoxycarbonyl (Boc) and carboxylic acid functional groups makes it a valuable intermediate for peptide coupling reactions and the synthesis of bioactive molecules. Researchers and manufacturers frequently search for high-purity Boc-protected pyrrolidines and custom synthesis services, highlighting the growing demand for this compound in the life sciences sector.

In recent years, the interest in 3-[(Tert-butoxy)carbonyl]-3-methylpyrrolidine-1-carboxylic acid has surged due to its potential applications in small-molecule drug design and protease inhibitor development. The compound's unique structure allows for selective modifications, making it a key building block for targeted therapeutics. With the rise of AI-driven drug discovery and computational chemistry, researchers are actively exploring its role in virtual screening and lead optimization. Frequently asked questions include: "What are the solubility properties of CAS 2680811-26-9?" and "How to remove Boc groups under mild conditions?"—topics that reflect practical challenges in laboratory workflows.

The synthesis of 3-[(Tert-butoxy)carbonyl]-3-methylpyrrolidine-1-carboxylic acid typically involves multi-step organic reactions, including Boc protection and carboxylation. Its stability under various pH conditions and compatibility with common reagents like EDCI or HOBt make it a reliable choice for amide bond formation. Environmental and regulatory trends have also influenced its adoption, as industries prioritize green chemistry alternatives and sustainable synthesis routes. Searches for CAS 2680811-26-9 suppliers often include criteria such as GMP compliance and batch-to-batch consistency, underscoring the need for quality assurance in production.

From a commercial perspective, 3-[(Tert-butoxy)carbonyl]-3-methylpyrrolidine-1-carboxylic acid is available in varying purity grades (e.g., >95% HPLC or >98% LC-MS), catering to diverse research needs. Its applications extend to peptidomimetics and enzyme substrate analogs, aligning with the booming interest in biocatalysis and precision medicine. As the scientific community focuses on personalized therapeutics, this compound’s role in structure-activity relationship (SAR) studies continues to gain traction. Popular search queries like "Boc-pyrrolidine-1-carboxylic acid derivatives" and "scalable synthesis of CAS 2680811-26-9" further emphasize its industrial relevance.

In conclusion, 3-[(Tert-butoxy)carbonyl]-3-methylpyrrolidine-1-carboxylic acid (CAS No. 2680811-26-9) represents a critical tool for modern chemical research. Its integration into high-throughput screening platforms and combinatorial chemistry libraries demonstrates its adaptability to cutting-edge methodologies. For laboratories seeking customized solutions or bulk quantities, understanding its physicochemical properties and synthetic pathways is essential. This compound exemplifies the intersection of innovation and practical utility in contemporary organic chemistry.